Cas no 169310-07-0 (Benzoic acid, 2,4-difluoro-3-(methylthio)-)
Benzoic acid, 2,4-difluoro-3-(methylthio)-, is a fluorinated aromatic compound featuring a methylthio substituent at the 3-position. Its unique structure, combining fluorine atoms and a sulfur-containing functional group, enhances its reactivity and utility in organic synthesis. The electron-withdrawing effects of the fluorine atoms improve its stability and selectivity in coupling reactions, while the methylthio group offers potential for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged to develop bioactive molecules. Its high purity and well-defined properties make it a reliable intermediate for specialized applications requiring precise chemical modifications.
169310-07-0 structure
Product Name:Benzoic acid, 2,4-difluoro-3-(methylthio)-
CAS No:169310-07-0
MF:C8H6F2O2S
MW:204.193848133087
CID:1350618
PubChem ID:10013147
Update Time:2025-06-07
Benzoic acid, 2,4-difluoro-3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4-difluoro-3-(methylthio)-
- MFCD24490933
- 169310-07-0
- 2,4-difluoro-3-(methylthio)benzoic acid
- 2,4-difluoro-3-(methylsulfanyl)benzoic acid
-
- Inchi： 1S/C8H6F2O2S/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： QZVBVDJKKMZGSB-UHFFFAOYSA-N
- SMILES： S(C)C1=C(C=CC(C(=O)O)=C1F)F
Computed Properties
- Exact Mass: 204.00568
- Monoisotopic Mass: 204.00565693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 2,4-difluoro-3-(methylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR023TD3-1g |
2,4-Difluoro-3-(methylthio)benzoic acid |
169310-07-0 | 95% | 1g |
$741.00 | 2025-02-13 | |
| Aaron | AR023TD3-500mg |
2,4-Difluoro-3-(methylthio)benzoic acid |
169310-07-0 | 95% | 500mg |
$556.00 | 2025-02-13 |
Benzoic acid, 2,4-difluoro-3-(methylthio)- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
169310-07-0 (Benzoic acid, 2,4-difluoro-3-(methylthio)-) Related Products
- 57318-98-6(Benzoic acid,2-fluoro-5-(methylthio)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
